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Compound Name: Tsugafolin

Cat. No.: B1163843 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tsugafolin, a dehydroflavone found in certain plant species, has garnered scientific interest

due to its biological activities, including weak anti-HIV properties. This technical guide provides

a comprehensive overview of the known physical and chemical properties of Tsugafolin. It

includes a summary of its structural and physicochemical data, detailed experimental protocols

for its isolation and characterization, and an exploration of its known biological interactions,

particularly concerning its anti-HIV activity. This document is intended to serve as a valuable

resource for researchers and professionals engaged in natural product chemistry,

pharmacology, and drug development.

Physical and Chemical Properties
Tsugafolin is a flavonoid compound with the molecular formula C17H16O5 and a molecular

weight of 300.31.[1] It exists as a powder at room temperature and is soluble in various organic

solvents, including chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.[2]

Table 1: Physical and Chemical Properties of Tsugafolin
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Property Value Source

Molecular Formula C17H16O5 [1]

Molecular Weight 300.31 g/mol [1]

Physical State Powder [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2]

Melting Point Data not available

Boiling Point Data not available

Spectroscopic Data:

Detailed experimental spectroscopic data for Tsugafolin, including 1H NMR, 13C NMR, UV-

Vis, and IR spectra, are not readily available in the public domain. Researchers are advised to

perform these analyses upon isolation of the compound. General characteristics for flavonoids

in these spectroscopic techniques are as follows:

¹H NMR: Aromatic protons typically appear in the range of δ 6-8 ppm. The number,

multiplicity, and coupling constants of these signals provide information about the substitution

pattern of the aromatic rings. Protons of the heterocyclic C ring will have characteristic shifts.

¹³C NMR: Carbonyl carbons of the γ-pyrone ring are typically observed in the downfield

region (around δ 170-180 ppm). Aromatic carbons and carbons of the C ring will have

distinct chemical shifts that can be assigned using techniques like HSQC and HMBC.[3]

UV-Vis Spectroscopy: Flavonoids generally exhibit two major absorption bands in the UV-Vis

spectrum. Band I, in the range of 300-400 nm, corresponds to the B-ring cinnamoyl system.

Band II, in the range of 240-280 nm, is associated with the A-ring benzoyl system.[4][5]

IR Spectroscopy: The IR spectrum of a flavonoid will typically show characteristic absorption

bands for hydroxyl (-OH) groups (broad band around 3400 cm⁻¹), carbonyl (C=O) stretching

of the γ-pyrone ring (around 1650 cm⁻¹), aromatic C=C stretching (around 1600 and 1450

cm⁻¹), and C-O stretching vibrations.[6][7]
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Biological Activity and Signaling Pathways
Tsugafolin has been identified as having weak anti-HIV activity.[2] Flavonoids, as a class of

compounds, can interfere with multiple stages of the HIV life cycle.[8][9][10]

Potential mechanisms by which dehydroflavones like Tsugafolin may exert anti-HIV effects

include:

Inhibition of HIV Entry: Some flavonoids can interact with the viral envelope glycoprotein

gp120 or the host cell receptors (CD4) and co-receptors (CXCR4, CCR5), thereby

preventing the virus from entering the host cell.[8][9][11]

Inhibition of Reverse Transcriptase: Flavonoids can inhibit the activity of HIV reverse

transcriptase, a crucial enzyme for the conversion of viral RNA into DNA.[10]

Inhibition of HIV Integrase: The integration of viral DNA into the host cell's genome is another

critical step that can be targeted. Some flavonoids have been shown to inhibit the activity of

HIV integrase.[12]

Modulation of Host Cell Signaling Pathways: Flavonoids can influence various cellular

signaling pathways that are often hijacked by HIV for its replication. This can include

pathways involved in inflammation and apoptosis.[8][13] For instance, some flavonoids can

modulate the NF-κB and protein kinase C signaling pathways, which are involved in HIV

gene expression.[8][9]

Mandatory Visualization:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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